Cas no 2229009-05-4 (2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2229009-05-4
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6571433
• PubChem ID: 165851228
• Update Time: 2025-11-01

2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• 2229009-05-4
• EN300-1970856
• 2-{1-[2-(trifluoromethyl)phenyl]cyclobutyl}ethan-1-amine

• Inchi： 1S/C13H16F3N/c14-13(15,16)11-5-2-1-4-10(11)12(8-9-17)6-3-7-12/h1-2,4-5H,3,6-9,17H2
• InChI Key： QFOWKVILHTXCSM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CCN)CCC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-2-(Trifluoromethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229009-05-4)

The compound 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229009-05-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a trifluoromethylphenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This aligns with the growing trend of optimizing drug-like properties in early-stage research. The incorporation of a cyclobutyl scaffold further adds to the molecule's rigidity, which is often desirable in designing selective enzyme inhibitors. Such features make 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine a compelling candidate for addressing challenges in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2229009-05-4 involves multi-step organic transformations, including cyclization and amine functionalization. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in high-value chemical synthesis. Moreover, its potential as a building block for fluorinated compounds aligns with the industry's shift toward sustainable and efficient fluorination techniques, a topic widely searched in AI-driven chemical databases.

The versatility of 2-{1-2-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine extends to material science, where its aromatic and aliphatic hybrid structure could contribute to advanced polymer designs. With the increasing focus on smart materials and functional coatings, researchers are exploring its derivatives for applications in electronics and nanotechnology. This interdisciplinary appeal ensures that the compound remains a subject of interest across multiple scientific domains.

In summary, CAS No. 2229009-05-4 represents a promising chemical entity with broad applicability in life sciences and materials engineering. Its structural motifs, such as the trifluoromethylphenyl and cyclobutyl groups, position it at the intersection of innovation and practicality. As the scientific community continues to explore its potential, this compound is likely to feature prominently in cutting-edge research and development initiatives.